N'-[(E)-(5-methylfuran-2-yl)methylidene]-2-[(4-methyl-5-{[(2-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]propanehydrazide

• Molecular Formula: C20H24N6O2S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: N-[(E)-(5-methylfuran-2-yl)methylideneamino]-2-[[4-methyl-5-[(2-methylanilino)methyl]-1,2,4-triazol-3-yl]sulfanyl]propanamide
• InChI: InChI=1S/C20H24N6O2S/c1-13-7-5-6-8-17(13)21-12-18-23-25-20(26(18)4)29-15(3)19(27)24-22-11-16-10-9-14(2)28-16/h5-11,15,21H,12H2,1-4H3,(H,24,27)/b22-11+
• InChI Key: NHTWKOCVEHXGAL-SSDVNMTOSA-N
• Isomeric SMILES: CC1=CC=CC=C1NCC2=NN=C(N2C)SC(C)C(=O)N/N=C/C3=CC=C(O3)C
• Canonical SMILES: CC1=CC=CC=C1NCC2=NN=C(N2C)SC(C)C(=O)NN=CC3=CC=C(O3)C

Description

N’~1~-[(E)-1-(5-METHYL-2-FURYL)METHYLIDENE]-2-{[4-METHYL-5-(2-TOLUIDINOMETHYL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}PROPANOHYDRAZIDE is a complex organic compound that features a furan ring, a triazole ring, and a hydrazide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’~1~-[(E)-1-(5-METHYL-2-FURYL)METHYLIDENE]-2-{[4-METHYL-5-(2-TOLUIDINOMETHYL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}PROPANOHYDRAZIDE typically involves multi-step organic reactions. The process may start with the preparation of the furan and triazole intermediates, followed by their coupling through a series of condensation and substitution reactions. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound would involve scaling up the laboratory synthesis methods. This includes the use of large reactors, continuous flow systems, and automated control of reaction parameters to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N’~1~-[(E)-1-(5-METHYL-2-FURYL)METHYLIDENE]-2-{[4-METHYL-5-(2-TOLUIDINOMETHYL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}PROPANOHYDRAZIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are critical for the success of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield furan oxides, while reduction could produce hydrazine derivatives.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N’~1~-[(E)-1-(5-METHYL-2-FURYL)METHYLIDENE]-2-{[4-METHYL-5-(2-TOLUIDINOMETHYL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}PROPANOHYDRAZIDE involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other biomolecules, leading to a cascade of biochemical events that result in its observed effects. The exact pathways and molecular interactions depend on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• **N’~1~-[(E)-1-(5-METHYL-2-FURYL)METHYLIDENE]-2-{[4-METHYL-5-(2-TOLUIDINOMETHYL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}PROPANOHYDRAZIDE
• **N’~1~-[(E)-1-(5-METHYL-2-FURYL)METHYLIDENE]-2-{[4-METHYL-5-(2-TOLUIDINOMETHYL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}PROPANOHYDRAZIDE

Uniqueness

The uniqueness of N’~1~-[(E)-1-(5-METHYL-2-FURYL)METHYLIDENE]-2-{[4-METHYL-5-(2-TOLUIDINOMETHYL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}PROPANOHYDRAZIDE lies in its specific structural features, such as the combination of furan and triazole rings, which confer unique chemical and biological properties. This makes it distinct from other similar compounds and potentially useful for specialized applications.